Cas no 1250618-62-2 (2-2-(dimethylamino)ethoxypyrimidin-5-amine)

• Product Name: 2-2-(dimethylamino)ethoxypyrimidin-5-amine
• CAS No: 1250618-62-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6404183
• PubChem ID: 61145475
• Update Time: 2025-05-19

2-2-(dimethylamino)ethoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)ethoxypyrimidin-5-amine
• 5-Pyrimidinamine, 2-[2-(dimethylamino)ethoxy]-
• 2-(2-(Dimethylamino)ethoxy)pyrimidin-5-amine
• EN300-1295029
• CS-0284464
• 1250618-62-2
• SCHEMBL24655825
• 2-[2-(dimethylamino)ethoxy]pyrimidin-5-amine

• Inchi： 1S/C8H14N4O/c1-12(2)3-4-13-8-10-5-7(9)6-11-8/h5-6H,3-4,9H2,1-2H3
• InChI Key： ALIXNULTUFETGO-UHFFFAOYSA-N
• SMILES： C1(OCCN(C)C)=NC=C(N)C=N1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 334.4±48.0 °C(Predicted)
• pka: 8.21±0.28(Predicted)

Additional information on 2-2-(dimethylamino)ethoxypyrimidin-5-amine

Recent Advances in the Study of 2-2-(dimethylamino)ethoxypyrimidin-5-amine (CAS: 1250618-62-2)

The compound 2-2-(dimethylamino)ethoxypyrimidin-5-amine (CAS: 1250618-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and dimethylaminoethoxy side chain, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical utility.

One of the key areas of investigation has been the role of 2-2-(dimethylamino)ethoxypyrimidin-5-amine as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer progression. Preliminary in vitro and in vivo studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, leading to reduced tumor growth and metastasis. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand the binding interactions between the compound and its kinase targets, providing valuable insights for further drug development.

In addition to its anticancer properties, 2-2-(dimethylamino)ethoxypyrimidin-5-amine has also been explored for its antimicrobial activity. Recent findings suggest that the compound exhibits broad-spectrum activity against a range of pathogenic bacteria and fungi. This has prompted investigations into its potential as a novel antibiotic, particularly in the face of rising antimicrobial resistance. Studies have highlighted its ability to disrupt microbial cell wall synthesis and interfere with essential metabolic pathways, making it a promising candidate for further preclinical evaluation.

The pharmacokinetic and pharmacodynamic profiles of 2-2-(dimethylamino)ethoxypyrimidin-5-amine have also been a focus of recent research. Efforts to improve its bioavailability and reduce off-target effects have led to the development of various derivatives and formulations. For instance, encapsulation in nanoparticle-based delivery systems has shown enhanced tissue penetration and sustained release, thereby improving therapeutic efficacy. These advancements underscore the compound's potential for clinical translation.

Despite these promising developments, challenges remain in the path to commercialization. Issues such as toxicity, metabolic stability, and scalability of synthesis need to be addressed. Ongoing research is aimed at optimizing the chemical structure to mitigate these limitations while retaining its therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of 2-2-(dimethylamino)ethoxypyrimidin-5-amine from bench to bedside.

In conclusion, 2-2-(dimethylamino)ethoxypyrimidin-5-amine (CAS: 1250618-62-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent opens up new avenues for therapeutic intervention. Continued research and development efforts are essential to fully realize its potential and address the existing challenges. This compound exemplifies the innovative strides being made in the field, offering hope for novel treatments in oncology and infectious diseases.